3-(3,5-Dimethyl-1H-pyrazol-1-YL)propanoic acid hydrochloride
Overview
Description
3-(3,5-Dimethyl-1H-pyrazol-1-YL)propanoic acid hydrochloride (3-DMPPAHCl) is a compound of interest for its potential uses in scientific research and laboratory experiments. It is a white, odorless, crystalline solid with a molecular weight of 206.6 g/mol and a melting point of 209°C. It is soluble in water, ethanol, and methanol, and is used in a variety of laboratory processes.
Scientific Research Applications
3-(3,5-Dimethyl-1H-pyrazol-1-YL)propanoic acid hydrochloride has a variety of potential applications in scientific research. It has been used as an inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of tetrahydrofolate, an important cofactor for the synthesis of purines and thymidylate. This compound has also been used as an inhibitor of the enzyme diacylglycerol acyltransferase (DGAT), which is involved in the biosynthesis of triacylglycerols. In addition, this compound has been used as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins, thromboxanes, and other prostanoids.
Mechanism of Action
Target of Action
Similar compounds have been found to have high affinity for αvβ6 integrin , which plays a crucial role in cell adhesion and signal transduction.
Mode of Action
It’s known that similar compounds interact with their targets through binding to the active site, characterized by lower binding free energy .
Pharmacokinetics
A similar compound was found to have very high solubility in saline at ph 7 (>71 mg/ml), and pharmacokinetic properties commensurate with inhaled dosing by nebulization .
Advantages and Limitations for Lab Experiments
3-(3,5-Dimethyl-1H-pyrazol-1-YL)propanoic acid hydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive and readily available compound, and its solubility in water, ethanol, and methanol makes it easy to use in a variety of laboratory processes. However, it has several limitations. It is not very stable in the presence of light, heat, or air and must be stored in an airtight container in a cool, dark place. In addition, it is toxic in large doses and must be handled with care.
Future Directions
There are several potential future directions for the use of 3-(3,5-Dimethyl-1H-pyrazol-1-YL)propanoic acid hydrochloride. It could be used to study the effects of DHFR, DGAT, and COX-2 inhibition on the development of cancer, cardiovascular disease, and other diseases. It could also be used to develop new drugs that target these enzymes. Additionally, this compound could be used to study the effects of enzyme inhibition on the synthesis of other important molecules, such as amino acids, nucleotides, and fatty acids. Finally, this compound could be used to develop new methods for the synthesis of other compounds.
properties
IUPAC Name |
3-(3,5-dimethylpyrazol-1-yl)propanoic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2.ClH/c1-6-5-7(2)10(9-6)4-3-8(11)12;/h5H,3-4H2,1-2H3,(H,11,12);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUHLOVSNZNZVSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CCC(=O)O)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1609395-88-1 | |
Record name | 1H-Pyrazole-1-propanoic acid, 3,5-dimethyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1609395-88-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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